1H-Indole-3-acetonitrile, 1-methoxy-
1H-Indole-3-acetonitrile, 1-methoxy-
1-Methoxy-1H-indole-3-acetonitrile belongs to the class of organic compounds known as 3-alkylindoles. 3-alkylindoles are compounds containing an indole moiety that carries an alkyl chain at the 3-position. 1-Methoxy-1H-indole-3-acetonitrile is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 1-methoxy-1H-indole-3-acetonitrile is primarily located in the membrane (predicted from logP). Outside of the human body, 1-methoxy-1H-indole-3-acetonitrile can be found in brassicas and chinese cabbage. This makes 1-methoxy-1H-indole-3-acetonitrile a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
30536-48-2
VCID:
VC0132658
InChI:
InChI=1S/C11H10N2O/c1-14-13-8-9(6-7-12)10-4-2-3-5-11(10)13/h2-5,8H,6H2,1H3
SMILES:
CON1C=C(C2=CC=CC=C21)CC#N
Molecular Formula:
C11H10N2O
Molecular Weight:
186.21 g/mol
1H-Indole-3-acetonitrile, 1-methoxy-
CAS No.: 30536-48-2
Reference Standards
VCID: VC0132658
Molecular Formula: C11H10N2O
Molecular Weight: 186.21 g/mol
| CAS No. | 30536-48-2 |
|---|---|
| Product Name | 1H-Indole-3-acetonitrile, 1-methoxy- |
| Molecular Formula | C11H10N2O |
| Molecular Weight | 186.21 g/mol |
| IUPAC Name | 2-(1-methoxyindol-3-yl)acetonitrile |
| Standard InChI | InChI=1S/C11H10N2O/c1-14-13-8-9(6-7-12)10-4-2-3-5-11(10)13/h2-5,8H,6H2,1H3 |
| Standard InChIKey | LIJIPBYXIXTNLE-UHFFFAOYSA-N |
| SMILES | CON1C=C(C2=CC=CC=C21)CC#N |
| Canonical SMILES | CON1C=C(C2=CC=CC=C21)CC#N |
| Appearance | Oil |
| Description | 1-Methoxy-1H-indole-3-acetonitrile belongs to the class of organic compounds known as 3-alkylindoles. 3-alkylindoles are compounds containing an indole moiety that carries an alkyl chain at the 3-position. 1-Methoxy-1H-indole-3-acetonitrile is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 1-methoxy-1H-indole-3-acetonitrile is primarily located in the membrane (predicted from logP). Outside of the human body, 1-methoxy-1H-indole-3-acetonitrile can be found in brassicas and chinese cabbage. This makes 1-methoxy-1H-indole-3-acetonitrile a potential biomarker for the consumption of these food products. |
| Synonyms | caulilexin C |
| PubChem Compound | 11954881 |
| Last Modified | Nov 11 2021 |
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